3-(2-methylphenoxy)pyridine-4-carbonitrile

• IUPAC Name: 3-(2-methylphenoxy)pyridine-4-carbonitrile
• InChI: InChI=1S/C13H10N2O/c1-10-4-2-3-5-12(10)16-13-9-15-7-6-11(13)8-14/h2-7,9H,1H3
• InChI Key: MMUTWHLOCXGQDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CN=C2)C#N
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol

Description

3-(2-Methylphenoxy)pyridine-4-carbonitrile (3-MPCN) is a heterocyclic aromatic compound that is of interest for its potential applications in scientific research. 3-MPCN is a derivative of pyridine, which is a heterocyclic aromatic compound with a five-membered ring structure. It is a colorless, odorless, and relatively stable compound, and can be synthesized in the laboratory through a variety of methods. 3-MPCN has been studied for its potential applications in a variety of scientific research areas, including biochemistry and physiology.

Scientific Research Applications

3-(2-methylphenoxy)pyridine-4-carbonitrile has been studied for its potential applications in a variety of scientific research areas. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. 3-(2-methylphenoxy)pyridine-4-carbonitrile has also been studied for its potential applications in cancer research, as it has been shown to induce apoptosis in certain types of cancer cells. Additionally, 3-(2-methylphenoxy)pyridine-4-carbonitrile has been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 3-(2-methylphenoxy)pyridine-4-carbonitrile is not yet fully understood. However, it is believed to work by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. Inhibition of COX-2 can lead to decreased inflammation and pain, as well as decreased production of certain inflammatory mediators. Additionally, 3-(2-methylphenoxy)pyridine-4-carbonitrile has been shown to induce apoptosis in certain types of cancer cells, which may be due to its ability to inhibit the activity of certain proteins involved in cell proliferation.
Biochemical and Physiological Effects
3-(2-methylphenoxy)pyridine-4-carbonitrile has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. Inhibition of COX-2 can lead to decreased inflammation and pain, as well as decreased production of certain inflammatory mediators. Additionally, 3-(2-methylphenoxy)pyridine-4-carbonitrile has been shown to induce apoptosis in certain types of cancer cells, which may be due to its ability to inhibit the activity of certain proteins involved in cell proliferation.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2-methylphenoxy)pyridine-4-carbonitrile in laboratory experiments is its relatively low cost and easy availability. Additionally, 3-(2-methylphenoxy)pyridine-4-carbonitrile is a relatively stable compound, which makes it suitable for use in a variety of experiments. However, 3-(2-methylphenoxy)pyridine-4-carbonitrile is not suitable for use in experiments involving humans or animals, due to its potential toxicity. Additionally, 3-(2-methylphenoxy)pyridine-4-carbonitrile is not suitable for use in experiments involving long-term exposure, as it can degrade over time.

Future Directions

The potential applications of 3-(2-methylphenoxy)pyridine-4-carbonitrile are still being explored. Further research is needed to determine its potential efficacy in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to better understand the mechanism of action of 3-(2-methylphenoxy)pyridine-4-carbonitrile and its potential toxicity. Additionally, further research is needed to explore the potential use of 3-(2-methylphenoxy)pyridine-4-carbonitrile in combination with other compounds, as well as its potential use in other scientific research areas, such as materials science and nanotechnology.

Synthesis Methods

3-(2-methylphenoxy)pyridine-4-carbonitrile can be synthesized through a variety of methods, including the reaction of pyridine and 2-methylphenol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous medium at a temperature of around 70°C. The reaction can also be carried out in the presence of a catalyst, such as palladium chloride, to increase the reaction rate. The yield of the reaction is typically around 80%.